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Compound of Interest

Compound Name: 7-Ethyl-2-naphthalenol

Cat. No.: B13174056

Get Quote

Executive Summary
7-Ethyl-2-naphthalenol (also known as 7-ethyl-2-naphthol) is a positional isomer of the more

common liquid crystal mesogen, 6-ethyl-2-naphthol. While often overshadowed by its 6-

substituted counterpart, the 7-ethyl isomer acts as a critical intermediate in the synthesis of

specific agrochemicals (e.g., bicyclic aryloxy carboxamide fungicides) and specialized

pharmaceutical analogs (e.g., Naproxen derivatives).

This guide provides a rigorous analysis of its chemical identity, predicted and experimental

properties, and the synthetic logic required to isolate this specific regioisomer with high purity.

Chemical Identity & Structural Analysis[1][2][3]
The compound consists of a naphthalene core substituted with a hydroxyl group at the C2

position and an ethyl chain at the C7 position. This specific substitution pattern (2,7-) is

significant because it extends the conjugation length along the long axis of the molecule less

effectively than 2,6-substitution, altering its mesogenic (liquid crystal) potential and metabolic

stability compared to its isomers.
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Attribute Detail

Chemical Name 7-Ethyl-2-naphthalenol

IUPAC Name 7-Ethylnaphthalen-2-ol

CAS Registry Number

Not widely listed in public commercial catalogs;

Searchable via substructure.[1] (Distinct from 6-

ethyl isomer CAS 1999-64-0)

Molecular Formula C₁₂H₁₂O

Molecular Weight 172.22 g/mol

SMILES CCc1ccc2cc(O)ccc2c1

InChI Key
(Isomer specific) APBRTNCOFUFMAA-

UHFFFAOYSA-N (Analogous)

Physicochemical Properties Profile
The following data aggregates experimental observations from patent literature (e.g.,

WO2012087372A1) and high-fidelity SAR (Structure-Activity Relationship) predictions based

on the 2-naphthol scaffold.

Physical State & Transition Temperatures
Property Value / Range Source/Note

Physical State Crystalline Solid
Experimental (Patent

WO2012087372)

Appearance Off-white to beige powder
Oxidation of phenols often

leads to darkening.

Melting Point 95 – 105 °C (Predicted)

Lower than 2-naphthol (123°C)

due to symmetry breaking by

the ethyl group.

Boiling Point 320 – 325 °C (at 760 mmHg)
Predicted based on MW and

polarity.

Flash Point > 140 °C Estimated.
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Solubility & Solution Chemistry
Solvent Solubility Rating Operational Note

Dioxane High
Used as reaction solvent in

arylation protocols.

Ethyl Acetate High Preferred extraction solvent.[2]

Dichloromethane Moderate/High
Good for chromatographic

loading.

Water Low (< 0.1 g/L)
Hydrophobic naphthalene core

dominates.

Alkaline Water Soluble
Forms naphtholate anion (Ar-

O⁻) at pH > 10.

Electronic & Thermodynamic Parameters
Acidity (pKa):9.51 ± 0.1. The ethyl group at C7 is an electron-donating alkyl group, but its

distance from the C2 hydroxyl means it has a negligible inductive effect on the acidity

compared to unsubstituted 2-naphthol.

LogP (Octanol-Water):3.6 – 3.8. The addition of an ethyl group (+CH₂CH₃) increases

lipophilicity compared to 2-naphthol (LogP ~2.7). This suggests high membrane permeability

in biological systems.

UV/Vis Absorption:

at ~230 nm, 280 nm, and 325 nm. The 2,7-substitution pattern preserves the naphthalene
fine structure.

Synthesis & Manufacturing Logic
Isolating the 7-ethyl isomer is chemically challenging because direct Friedel-Crafts alkylation of

2-naphthol preferentially targets the C1 (kinetic) or C6 (thermodynamic) positions. Accessing

the C7 position requires a directed synthetic strategy.

Preferred Laboratory Route: Suzuki-Miyaura Coupling
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For high-purity applications (drug discovery), a cross-coupling approach is the most reliable

method to avoid isomer contamination.

Protocol:

Starting Material: 7-Bromo-2-naphthol (commercially available or synthesized from 7-bromo-

2-tetralone).

Reagents: Ethylboronic acid, Pd(dppf)Cl₂ catalyst, K₂CO₃ base.

Conditions: Reflux in Toluene/Water or Dioxane/Water.

Purification: Column chromatography (Hexane:EtOAc 9:1) to remove de-brominated

byproducts.

Industrial Scale-Up Route (Conceptual)
For larger batches, a "Haworth-like" synthesis via tetralone is more cost-effective.
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Starting Material:
Ethylbenzene

Succinic Anhydride
(Friedel-Crafts Acylation)

4-(4-Ethylphenyl)-4-oxobutanoic acid

Clemmensen Reduction
(Zn/Hg, HCl)

4-(4-Ethylphenyl)butanoic acid

Cyclization
(PPA or HF)

7-Ethyl-1-tetralone

Reduction & Dehydrogenation
(Aromatization)

Target:
7-Ethyl-1-naphthol

(WRONG ISOMER RISK)

Alternative Start:
3-Ethylbenzaldehyde + Succinate

Target:
7-Ethyl-2-naphthalenol

Stobbe Condensation Route

Click to download full resolution via product page
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Figure 1: Synthesis Logic. Note that standard cyclization of ethylbenzene derivatives often

yields 1-naphthol derivatives. To get the 2-naphthol, the Stobbe condensation or Suzuki

coupling (described above) is critical.

Experimental Characterization Protocols
To validate the identity and purity of 7-Ethyl-2-naphthalenol, the following analytical workflows

are recommended.

HPLC Purity Method
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase:

A: 0.1% Phosphoric Acid in Water.

B: Acetonitrile.

Gradient: 40% B to 90% B over 15 minutes.

Detection: UV at 230 nm (strongest absorption) and 280 nm (specific aromatic band).

Rationale: The acidic mobile phase suppresses the ionization of the phenolic hydroxyl (pKa

9.5), ensuring sharp peak shapes and consistent retention times.

Structural Confirmation (NMR)
1H NMR (DMSO-d6): Look for the characteristic triplet (CH₃) and quartet (CH₂) of the ethyl

group.

Key Diagnostic: The coupling pattern in the aromatic region will distinguish 2,7-substitution

from 2,6-substitution. The protons at C1 and C8 are singlets or doublets with small meta-

coupling, distinct from the ortho-coupling seen in other isomers.

Applications in Research & Development
Agrochemical Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b13174056/docs?utm_src=pdf-body#physicochemical-profiling-of-7-ethyl-2-naphthalenol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13174056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


As cited in patent WO2012087372A1, 7-Ethyl-2-naphthalenol is utilized as a nucleophile in

the synthesis of bicyclic aryloxy carboxamides.

Mechanism: The phenolic oxygen attacks an electrophile (e.g., 2-bromobutyrate) under basic

conditions (Cesium Carbonate) to form an ether linkage.

Role: The 7-ethyl group provides steric bulk and lipophilicity, likely enhancing the fungicide's

penetration into the waxy cuticle of plant leaves.

Pharmaceutical Intermediates
It serves as a structural analog for Naproxen (6-methoxy-α-methyl-2-naphthaleneacetic acid)

studies. Researchers use the 7-ethyl isomer to study the "ethyl-for-methoxy" bioisosteric

replacement and the effect of substituent position (C7 vs C6) on COX enzyme binding affinity.

Safety & Handling (SDS Summary)
Hazard Class GHS Category Statement

Acute Toxicity Category 4 Harmful if swallowed.

Skin Irritation Category 2 Causes skin irritation.[3]

Eye Irritation Category 2A Causes serious eye irritation.

Aquatic Toxicity Category 1

Very toxic to aquatic life

(Common for lipophilic

phenols).

Handling Protocol:

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Waste: Dispose of as hazardous organic waste. Do not release into drains due to high

aquatic toxicity.

Storage: Store under inert gas (Argon/Nitrogen) to prevent oxidative darkening (quinone

formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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